benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone}

• Molecular Formula: C22H20F6N4O4
• Molecular Weight: 518.4 g/mol
• IUPAC Name: [4-[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4H-pyrazole-1-carbonyl]phenyl]-[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4H-pyrazol-1-yl]methanone
• InChI: InChI=1S/C22H20F6N4O4/c23-21(24,25)19(35)9-15(11-1-2-11)29-31(19)17(33)13-5-7-14(8-6-13)18(34)32-20(36,22(26,27)28)10-16(30-32)12-3-4-12/h5-8,11-12,35-36H,1-4,9-10H2
• InChI Key: RJJREVKINGCODG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(C2)(C(F)(F)F)O)C(=O)C3=CC=C(C=C3)C(=O)N4C(CC(=N4)C5CC5)(C(F)(F)F)O

Description

Benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} is a complex organic compound characterized by its unique structure, which includes a benzene ring substituted with two pyrazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} typically involves multiple steps. One common method includes the formation of the pyrazole ring through the reaction of hydrazine with a β-diketone, followed by the introduction of the trifluoromethyl group. The final step involves the coupling of the pyrazole derivatives with a benzene-1,4-diyl linker under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to increase yield and purity. This can include the use of catalysts, high-throughput screening of reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to ketones or carboxylic acids.

Reduction: The compound can be reduced to remove the trifluoromethyl groups or to convert ketones to alcohols.

Substitution: Electrophilic aromatic substitution can occur on the benzene ring, allowing for further functionalization.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and electrophiles for substitution reactions. Reaction conditions often involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

Benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties, such as high thermal stability or specific electronic characteristics.

Mechanism of Action

The mechanism of action of benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, potentially inhibiting or activating biological pathways. The trifluoromethyl groups can enhance the compound’s ability to penetrate cell membranes, increasing its bioavailability.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole derivatives and benzene-linked bis-compounds. Examples include:

• Benzene-1,4-diylbis{[3-methyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone}
• Benzene-1,4-diylbis{[3-ethyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone}

Uniqueness

The uniqueness of benzene-1,4-diylbis{[3-cyclopropyl-5-hydroxy-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl]methanone} lies in its specific substitution pattern, which can confer distinct chemical and biological properties. The presence of cyclopropyl groups may enhance its stability and reactivity compared to similar compounds.